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Compound of Interest

Compound Name: 2,7-Dimethyl-9H-carbazole

Cat. No.: B172768

An In-depth Technical Guide to the Health and Safety of 2,7-Dimethyl-9H-carbazole

This guide provides comprehensive health and safety information for 2,7-Dimethyl-9H-
carbazole, intended for researchers, scientists, and professionals in drug development. The
information is compiled from various safety data sheets and chemical databases.

Chemical Identification and Physical Properties

2,7-Dimethyl-9H-carbazole is a derivative of carbazole, recognized for its utility as a building
block in the synthesis of materials for Organic Light-Emitting Diodes (OLEDSs) due to its thermal
stability and charge transport capabilities.[1]

Table 1: Physical and Chemical Properties of 2,7-Dimethyl-9H-carbazole
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Property Value Source

Molecular Formula C14H13N [2][3]

Molecular Weight 195.26 g/mol [2]

CAS Number 18992-65-9 [3]

Appearance White to light yellow powder or 2]
crystal

Melting Point 292 °C [3]

Boiling Point 383.0 £ 11.0 °C (Predicted) [3]

Flash Point 170.8 °C [3]

Purity >98.0% (GC) [2]
Store in a dry, cool, well-

Storage ventilated place under inert Air sensitive.[2]

gas.[3]

Hazard Identification and GHS Classification

2,7-Dimethyl-9H-carbazole is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).

Table 2: GHS Hazard Classification

Classification

Hazard Statement

Skin Irritation (Category 2)

H315: Causes skin irritation.[2][4]

Eye lIrritation (Category 2)

H319: Causes serious eye irritation.[2][4]

Specific target organ toxicity — Single exposure

(Category 3), Respiratory system

H335: May cause respiratory irritation.[4]

The parent compound, 9H-Carbazole, is also suspected of causing cancer (H351) and is very

toxic to aquatic life with long-lasting effects (H410).[5][6]
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GHS Pictogram Hazard Statements

(H315: Causes skin irritation | H319: Causes serious eye irritation | H335: May cause respiratory irritation]

Click to download full resolution via product page

GHS Pictogram and Hazard Statements.

Toxicological Information

Detailed toxicological studies specifically for 2,7-Dimethyl-9H-carbazole are not widely
available. Much of the existing data pertains to the parent compound, carbazole.

Table 3: Summary of Toxicological Data
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Toxicological Endpoint

Finding

Notes

Acute Toxicity

Shall not be classified as

acutely toxic.

Based on data for Carbazole.

[7]

Skin Corrosion/Irritation

Causes skin irritation (H315).

[2]14]

Data specific to 2,7-Dimethyl-

9H-carbazole.

Serious Eye Damage/Irritation

Causes serious eye irritation
(H319).[2][4]

Data specific to 2,7-Dimethyl-
9H-carbazole.

Respiratory/Skin Sensitization

Shall not be classified as a

sensitizer.

Based on data for Carbazole.

[7]

Germ Cell Mutagenicity

Shall not be classified as

mutagenic.

Based on data for Carbazole.
[7] However, other sources
suggest Carbazole is
suspected of causing genetic

defects.

Carcinogenicity

Shall not be classified as

carcinogenic.

Based on data for Carbazole.
[7] However, other sources
suggest Carbazole is
suspected of causing cancer

based on animal studies.[5][8]

[9]

Reproductive Toxicity

Shall not be classified as a

reproductive toxicant.

Based on data for Carbazole.

[7]

Experimental Protocols: Detailed experimental protocols for the toxicological assessment of
2,7-Dimethyl-9H-carbazole are not available in the reviewed public literature. The
classifications are based on supplier safety data sheets and databases which generally do not
include full experimental methodologies.

Safe Handling and Exposure Controls

Proper handling and the use of personal protective equipment (PPE) are critical to minimize
exposure.
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Handling:

Handle in a well-ventilated place.[3][10]

Avoid the formation of dust and aerosols.[3][10][11]

Wash hands and skin thoroughly after handling.[2][11]

Do not eat, drink, or smoke when using this product.[12]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[3]
Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][10]
e The compound is air-sensitive and should be stored under an inert gas.[2]
Exposure Controls and Personal Protective Equipment (PPE):

e Engineering Controls: Use only in areas with appropriate exhaust ventilation. Ensure
eyewash stations and safety showers are close to the workstation.[10][11]

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles
(conforming to EN166 or NIOSH standards).[8][13]

o Skin Protection: Wear protective gloves and impervious clothing to prevent skin exposure.[8]
[11][13]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator with a particle filter (NIOSH or EN 149 approved).[8][13]
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Start Handling

Work in Well-Ventilated Area
(e.g., Fume Hood)

Wear Required PPE
- Safety Goggles
- Gloves
- Lab Coat

Handle Substance
- Avoid dust/aerosol formation
- Use non-sparking tools

l

Store Properly
- Tightly closed container
- Coal, dry, inert atmosphere

'

(Clean Work Area & Wash Hands)

Click to download full resolution via product page
Workflow for Safe Handling of 2,7-Dimethyl-9H-carbazole.

First Aid and Emergency Procedures

First Aid Measures:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. If eye irritation persists, get medical advice/attention.[2]

Skin Contact: Take off contaminated clothing. Wash skin with plenty of soap and water. If
skin irritation occurs, get medical advice/attention.[2]

Inhalation: Remove the victim to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek medical attention.[13]

Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Never give anything by
mouth to an unconscious person. Call a physician or poison control center immediately.[8]
[14]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.[10][13]

Specific Hazards: In a fire, irritating and highly toxic gases such as carbon oxides and
nitrogen oxides may be generated.[3][10]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[8][10]

Accidental Release Measures:

» Personal Precautions: Evacuate personnel to safe areas. Use personal protective
equipment. Avoid breathing dust. Ensure adequate ventilation.[11][15]

e Environmental Precautions: Prevent the product from entering drains, surface water, or
ground water.[7][10]

o Containment and Cleaning: Sweep up or vacuum the material and place it into a suitable,
closed container for disposal. Avoid generating dust.[7][8]
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Accidental Release

Personal Safety
(Prevent Entry into Drains)

Wear Full PPE Sweep/Vacuum into
(Gloves, Goggles, Respirator) Closed Container

' '

(Ensure Adequate VentiIatiorD (Dispose as Hazardous Waste)

Containment & Cleanup

Click to download full resolution via product page

Logical Flow for Accidental Release Response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. nbinno.com [nbinno.com]

e 2.2,7-Dimethyl-9H-carbazole - Starshinechemical [starshinechemical.com]
e 3. echemi.com [echemi.com]

e 4.2, 7-diMethyl-9H-carbazole | 18992-65-9 [amp.chemicalbook.com]

e 5. fishersci.com [fishersci.com]

» 6. fishersci.de [fishersci.de]

e 7. carlroth.com:443 [carlroth.com:443]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b172768?utm_src=pdf-body-img
https://www.benchchem.com/product/b172768?utm_src=pdf-custom-synthesis
https://www.nbinno.com/article/other-organic-chemicals/why-27-dimethyl-9h-carbazole-is-key-for-oled-materials-ic
https://starshinechemical.com/isomer/27-dimethyl-9h-carbazole/
https://www.echemi.com/produce/pr220728130491-2-7-dimethyl-9h-carbazole.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB62645265.htm?N=Japan
https://www.fishersci.com/store/msds?partNumber=AC108260010&countryCode=US&language=en
https://www.fishersci.de/store/msds?partNumber=10479780&countryCode=DE&language=en
https://www.carlroth.com/medias/SDB-9752-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODc2NDV8YXBwbGljYXRpb24vcGRmfGFESXpMMmhsTWk4NU1UYzRORFV6T1RNME1URXdMMU5FUWw4NU56VXlYMGxGWDBWT0xuQmtaZ3w0YjRiMzE5ODI4MzNkMzU2YTExNTIyMDliNzU1MmJlYTEwZmQ2ZDMxODUxMjI5MjM2NmM3MjU5YzEwYzk4NWU2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b172768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

8. uprm.edu [uprm.edu]

9. industrialchemicals.gov.au [industrialchemicals.gov.au]
e 10. canbipharm.com [canbipharm.com]

e 11. chemscene.com [chemscene.com]

e 12. echemi.com [echemi.com]

e 13. echemi.com [echemi.com]

e 14. chemicalbook.com [chemicalbook.com]

e 15. static.cymitquimica.com [static.cymitquimica.com]

 To cite this document: BenchChem. [Health and safety information for 2,7-Dimethyl-9H-
carbazole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b172768#health-and-safety-information-for-2-7-
dimethyl-9h-carbazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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